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Compound of Interest

Compound Name: (-)-Borneol

Cat. No.: B1667373

The proper disposal of (-)-Borneol, a flammable solid and skin irritant, is a critical aspect of
laboratory safety and environmental responsibility.[1][2] For researchers, scientists, and drug
development professionals, adherence to established safety protocols and waste management
regulations is paramount. This guide provides a comprehensive, step-by-step procedure for the
safe handling and disposal of (-)-Borneol waste, ensuring a secure laboratory environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is essential to implement the following safety
measures:

o Personal Protective Equipment (PPE): All personnel handling (-)-Borneol must wear
appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a
lab coat.[2][3][4]

o Ventilation: All handling of (-)-Borneol should occur in a well-ventilated area or under a
chemical fume hood to minimize the risk of inhalation.[2][3]

e Ignition Sources: As a flammable solid, (-)-Borneol must be kept away from heat, sparks,
open flames, and other potential ignition sources.[1][5][6]

Chemical and Physical Properties
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A clear understanding of (-)-Borneol's properties is fundamental to its safe handling and

disposal.

Property Value

Appearance YVhite colored lump-solid with a sharp camphor-
like odor.[6]

Flammability Flammable Solid.[1][5][6][7]

Flash Point 100.0 °C (212.0 °F) - Closed Cup.[1]

Solubility Insoluble in water.[6][8]

UN Number 1312.[5][9]

Hazard Class 4.1 (Flammable Solid).[5][9]

Oral LD50 (Rat) 5800 mg/kg.[8]

Dermal LD50 (Rabbit) >2000 mg/kg.[8]

Step-by-Step Disposal Procedure

The disposal of (-)-Borneol is governed by hazardous waste regulations. The following
procedure provides a general guideline; however, it is imperative to consult and adhere to your
institution's specific waste management protocols, as well as local, state, and federal
regulations.[1][2][5][9]

» Waste Identification and Classification: Chemical waste generators are responsible for
correctly identifying and classifying (-)-Borneol waste as hazardous.[2]

» Waste Segregation: Do not mix (-)-Borneol waste with other chemical waste streams.[2][9] It
should be collected in a designated, separate waste container.

o Container Selection and Labeling: Store (-)-Borneol waste in its original container or a
compatible, chemically resistant container that can be securely sealed.[2][3][4][9] The
container must be clearly labeled as "Hazardous Waste" and include the chemical name "(-)-
Borneol".

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/2629
https://www.vigon.com/product/borneol-natural/?doc=MSDS/508118_vigon_sds_us_english.pdf&namee=BorneolNaturalSDS
https://datasheets.scbt.com/sc-239409.pdf
https://cameochemicals.noaa.gov/chemical/2629
https://datasheets.scbt.com/sc-239408.pdf
https://www.vigon.com/product/borneol-natural/?doc=MSDS/508118_vigon_sds_us_english.pdf&namee=BorneolNaturalSDS
https://cameochemicals.noaa.gov/chemical/2629
https://www.fishersci.com/store/msds?partNumber=AC160651000&productDescription=L+BORNEOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-239409.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIAL/68878?userType=undefined
https://datasheets.scbt.com/sc-239409.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIAL/68878?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC160651000&productDescription=L+BORNEOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160651000&productDescription=L+BORNEOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://www.vigon.com/product/borneol-natural/?doc=MSDS/508118_vigon_sds_us_english.pdf&namee=BorneolNaturalSDS
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoborneol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-239409.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIAL/68878?userType=undefined
https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoborneol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoborneol_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIAL/68878?userType=undefined
https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoborneol_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC160650250&productDescription=L%28-%29-BORNEOL%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1134655297_BORNEOL-CASNO.-464-43-7-MSDS.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIAL/68878?userType=undefined
https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://www.benchchem.com/product/b1667373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Waste Storage: Keep the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.[1][3]

o Waste Collection and Disposal: Arrange for the collection of the hazardous waste by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

Experimental Protocols for Disposal

The disposal procedures outlined are based on established regulatory guidelines rather than
specific experimental protocols. The classification of (-)-Borneol as a hazardous waste is
determined by regulatory frameworks. No experimental methodologies for determining disposal
were cited in the reviewed safety data sheets.[2]

Spill Cleanup Procedure
In the event of a (-)-Borneol spill, follow these steps to ensure a safe and effective cleanup:

o Evacuate and Secure the Area: Evacuate all non-essential personnel from the immediate
vicinity of the spill.[4]

o Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][3]

o Wear Appropriate PPE: Ensure you are wearing the necessary personal protective
equipment before beginning the cleanup.

o Contain the Spill: Prevent the further spread of the spilled material.

o Cleanup: Carefully sweep up the spilled solid material and place it into a suitable, labeled
container for hazardous waste disposal.[1][3][4] Avoid generating dust during the cleanup
process.[3][4][9]

o Decontaminate the Area: Once the solid material has been collected, the area can be
washed with water.[1]

o Dispose of Cleanup Materials: All materials used for the cleanup, including contaminated
gloves and wipes, must be disposed of as hazardous waste.
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Caption: Decision workflow for the proper disposal of (-)-Borneol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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